Cas no 6743-04-0 (Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-chloro-)

• Product Name: Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-chloro-
• CAS No: 6743-04-0
• MF: C₈H₁₁ClN₄O₃
• MW: 246.650940179825
• CID: 526438
• PubChem ID: 245157
• Update Time: 2025-04-19

Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-chloro-
• Uracil, 6-amino-5-(2-chloroacetamido)-1,3-dimethyl- (7CI,8CI)
• NSC56746
• DTXSID50986709
• Uracil,6-amino-5-(2-chloroacetamido)-1,3-dimethyl-(7ci,8ci)
• NSC-56746
• N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloroethanimidic acid
• 6743-04-0

• Inchi： 1S/C8H11ClN4O3/c1-12-6(10)5(11-4(14)3-9)7(15)13(2)8(12)16/h3,10H2,1-2H3,(H,11,14)
• InChI Key： OFJFVYBUSYWMQA-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(N(C)C(N(C)C=1N)=O)=O)=O

Computed Properties

• Exact Mass: 246.05213
• Monoisotopic Mass: 246.051968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.7

Experimental Properties

• Density: 1.51
• Refractive Index: 1.612
• PSA: 95.74